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Compound of Interest

Compound Name: 12-Aminododecanoic Acid

Cat. No.: B106439

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core spectral analysis techniques used to
characterize 12-aminododecanoic acid, a molecule of interest in polymer chemistry and as a
versatile building block in drug development. The following sections detail the application of
Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Raman Spectroscopy, and Nuclear
Magnetic Resonance (NMR) Spectroscopy for the structural elucidation and quality control of
this long-chain amino acid.

Overview of Spectral Analysis Workflow

The structural characterization of 12-aminododecanoic acid typically follows a logical
workflow, beginning with techniques that confirm molecular weight and progressing to those
that elucidate the fine details of its chemical structure.
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[https://www.benchchem.com/product/b106439#12-aminododecanoic-acid-spectral-analysis-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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